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Compound of Interest

Compound Name: AC 187

Cat. No.: B15602714

Essential Safety and Handling Guide for AC 187

Disclaimer: The identifier "AC 187" is not a standardized chemical name and may refer to
several different products. Based on the context of researchers, scientists, and drug
development professionals, this guide provides information on the most plausible substances:
the Total Antioxidant Capacity Assay Kit (MAK187) and the chemical compound 2-[(2-
Chlorophenyl)amino]-benzaldehyde (UN187). Always verify the identity of the substance you
are working with and consult the specific Safety Data Sheet (SDS) provided by the
manufacturer before handling.

This document provides immediate safety, handling, and disposal information for laboratory
personnel.

Total Antioxidant Capacity Assay Kit (MAK187)

This kit is used to measure the total non-enzymatic antioxidant capacity in biological samples,
which is indicative of the ability to counteract oxidative stress.[1] The kit components include a
Cu2+ reagent, assay diluent, protein mask, and a Trolox standard.[1]

Hazard Identification and Personal Protective Equipment
(PPE)

The primary hazards associated with this kit are related to the individual components,
particularly the Cu2+ reagent.
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Source: Sigma-Aldrich Safety Data Sheet

Personal Protective Equipment (PPE):

Protection Type

Recommended Equipment

Eye/Face Protection

Safety glasses with side shields or chemical
safety goggles. A face shield may be necessary

if there is a splash risk.

Hand Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber).

Skin and Body Protection

Laboratory coat.

Respiratory Protection

Not typically required under normal use with

adequate ventilation.

Operational Plan: Handling and Storage

Handling:

o Read and understand the Safety Data Sheet (SDS) before use.

e Ensure adequate ventilation in the work area.
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Avoid contact with skin and eyes.

Wear appropriate PPE as specified above.

Wash hands thoroughly after handling.

Briefly centrifuge vials before opening to ensure all contents are at the bottom.[1]

Use ultrapure water for the preparation of reagents, samples, and standards.[1]
Storage:
o Store the kit at 2-8°C and protect it from light.[1]

» Reconstituted Trolox standard should be aliquoted and stored at -20°C, protected from light,
for use within 4 months.[1]

Disposal Plan

Dispose of contents and containers in accordance with local, regional, national, and
international regulations. This product is toxic to aquatic life, so avoid release to the
environment.

2-[(2-Chlorophenyl)amino]-benzaldehyde (UN187)

This chemical is a laboratory-grade compound used in the synthesis of other substances.[2]

Hazard Identification and Personal Protective Equipment
(PPE)

According to the Safety Data Sheet from Synchem, this substance is not classified as
hazardous.[2] However, it is crucial to handle all laboratory chemicals with care.

Physical State Molecular Formula Molecular Weight

Solid C13H10CINO 231.68 g/mol

Source: Synchem Safety Data Sheet[2]
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Personal Protective Equipment (PPE):

Protection Type Recommended Equipment

) Safety glasses with side shields or chemical
Eye/Face Protection
safety goggles.

_ Chemical-resistant gloves. Gloves should be
Hand Protection ) )
inspected prior to use.

Skin and Body Protection Laboratory coat.

_ _ Not required under normal handling conditions
Respiratory Protection _ .
with adequate ventilation.

Operational Plan: Handling and Storage

Handling:

Avoid formation of dust.[2]

Avoid breathing vapors, mist, or gas.[2]

Provide appropriate exhaust ventilation where dust is formed.[2]

Wash hands thoroughly after handling.
Storage:

» Keep container tightly closed in a dry and well-ventilated place.

Disposal Plan

Dispose of in a suitable, closed container according to local regulations. Do not let the product
enter drains.[2]

General Laboratory Chemical Handling Workflow

The following diagram illustrates a general workflow for the safe handling and disposal of
laboratory chemicals.
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Caption: General workflow for safe chemical handling from preparation to disposal.
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Experimental Protocols

Detailed experimental protocols are specific to the application and the exact identity of "AC
187". For the Total Antioxidant Capacity Assay Kit (MAK187), a general protocol involves:

o Preparation of reagents and standards as described in the kit's technical bulletin.[1]

Addition of standards and samples to a 96-well plate.[1]

Incubation with the Cu2+ reagent.

Measurement of absorbance at approximately 570 nm.[1]

Calculation of the total antioxidant capacity in Trolox equivalents.[1]

For detailed, step-by-step instructions, refer to the technical bulletin provided by the
manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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